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Cat. No.: B10765446 Get Quote

An In-depth Technical Guide to Penicillin: Chemical Properties, Structure, and Antibacterial

Activity

Introduction
Penicillin, a group of β-lactam antibiotics, was one of the first medications to be effective

against many bacterial infections.[1] Discovered in 1928 by Alexander Fleming, penicillins are

still widely used to treat various infections, although bacterial resistance has become a

significant challenge.[1][2] This guide provides a detailed overview of the chemical properties,

structure, and antibacterial activity of penicillin, with a focus on Penicillin G (Benzylpenicillin).

Chemical Properties and Structure
The core chemical structure of all penicillins is a four-membered β-lactam ring fused to a five-

membered thiazolidine ring.[1] This fused ring system, known as the penam nucleus, is

responsible for the antibacterial activity of the molecule.[1] The high reactivity of the strained β-

lactam ring is crucial for its mechanism of action.[1] Different penicillins are distinguished by the

variable side chain (R group) attached to the penam core.[1]

Chemical Structure of Penicillin G (Benzylpenicillin)
Penicillin G, also known as Benzylpenicillin, is a natural penicillin where the R group is a benzyl

group.[3][4]
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IUPAC Name: (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-

azabicyclo[3.2.0]heptane-2-carboxylic acid[3]

Molecular Formula: C₁₆H₁₈N₂O₄S[3]

Molecular Weight: 334.4 g/mol [3]

CAS Number: 61-33-6[3]

Physicochemical Properties of Penicillin G
Property Value Reference

pKa ~2.6-2.8

Protein Binding ~60% [5]

Metabolism Liver [1]

Elimination Half-life 30–60 minutes [6]

Excretion Primarily renal [1][6]

Mechanism of Action
Penicillins exert their bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[1][7]

The bacterial cell wall is composed of peptidoglycan, which provides structural integrity.

Penicillins specifically target and inactivate enzymes known as penicillin-binding proteins

(PBPs), which are essential for the cross-linking of peptidoglycan chains.[1] By inhibiting these

enzymes, penicillins disrupt the cell wall synthesis, leading to a weakened cell wall and

ultimately cell lysis and death.
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Caption: Mechanism of action of Penicillin.

Antibacterial Activity
The antibacterial activity of penicillin is quantified by the Minimum Inhibitory Concentration

(MIC), which is the lowest concentration of the antibiotic that prevents the visible growth of a

microorganism. A lower MIC value indicates greater potency.

Minimum Inhibitory Concentration (MIC) of Penicillin G
The MIC of Penicillin G varies depending on the bacterial species and the presence of

resistance mechanisms.

Bacterial Species Strain MIC (µg/mL) Reference

Staphylococcus

aureus

Various clinical

isolates
0.4 - 24

Streptococcus

pyogenes

Various clinical

isolates
up to 6 [8]

Streptococcus

pneumoniae
Multiple isolates

Strong correlation with

other β-lactams
[9]
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Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC) by Broth Microdilution
This method is a standard laboratory procedure for determining the MIC of an antimicrobial

agent.[10][11]

1. Preparation of Materials:

Sterile 96-well microtiter plates.

Sterile Mueller-Hinton Broth (MHB) or other appropriate growth medium.

Stock solution of Penicillin G of a known concentration.

Standardized bacterial inoculum (approximately 5 x 10⁵ CFU/mL).[11]

2. Serial Dilution:

Dispense 50-100 µL of sterile broth into each well of the microtiter plate.[11]

Create a two-fold serial dilution of the Penicillin G stock solution across the wells of the plate.

3. Inoculation:

Inoculate each well (except for the negative control) with a standardized volume of the

bacterial suspension.

4. Controls:

Positive Control: Well containing broth and bacteria, but no antibiotic, to ensure bacterial

growth.[10]

Negative Control (Sterility Control): Well containing only broth to check for contamination.[10]

5. Incubation:

Incubate the microtiter plate at 35-37°C for 16-20 hours.[10][11]
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6. Interpretation of Results:

After incubation, visually inspect the plate for turbidity (cloudiness), which indicates bacterial

growth.

The MIC is the lowest concentration of Penicillin G in a well that shows no visible growth

(i.e., the well is clear).
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Caption: Workflow for MIC determination by broth microdilution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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